(2-Methylpentyl)[1-(pyridin-4-yl)ethyl]amine

• Molecular Formula: C13H22N2
• Molecular Weight: 206.33 g/mol
• SMILES: CCCC(C)CNC(C)C1=CC=NC=C1
• InChI: InChI=1S/C13H22N2/c1-4-5-11(2)10-15-12(3)13-6-8-14-9-7-13/h6-9,11-12,15H,4-5,10H2,1-3H3
• InChIKey: JLFLYBJUUJCZJD-UHFFFAOYSA-N

(2-Methylpentyl)[1-(pyridin-4-yl)ethyl]amine – Structural Identity, Physicochemical Profile, and Procurement Baseline

(2-Methylpentyl)[1-(pyridin-4-yl)ethyl]amine (CAS 1042612-99-6, MDL MFCD11158795) is a chiral secondary amine with the molecular formula C₁₃H₂₂N₂ and a molecular weight of 206.33 g/mol . The compound features a pyridin-4-yl ethylamine core N-substituted with a branched 2-methylpentyl chain, generating two asymmetric centers (one on the ethyl bridge carbon, one at the branching point of the alkyl chain) . It is supplied at ≥95% purity by multiple established vendors including Fluorochem and Leyan, with a calculated LogP of approximately 2.86, one H-bond donor, and two H-bond acceptors . The compound belongs to the broader class of substituted pyridinyl-methylamine derivatives, which have been disclosed in patent literature as modulators of voltage-gated Kv7 (KCNQ) potassium ion channels, though no target-specific biological activity data have been published for this exact compound [1].

Chiral secondary amine scaffold with dual asymmetric centers for stereochemical SAR exploration

Branched 2-methylpentyl N-substituent provides distinct lipophilic and conformational profile vs. shorter-chain analogs

Multi-vendor supply supports procurement stability; verify lot-specific purity for sensitive assay requirements

• [1] NeuroSearch A/S. Substituted Pyridine Derivatives and Their Medical Use. U.S. Patent Application Publication No. US 2012/0059037 A1, published March 8, 2012. (WO 2010/026077). View Source

Why Generic Substitution of (2-Methylpentyl)[1-(pyridin-4-yl)ethyl]amine with In-Class Analogs Introduces Uncontrolled Physicochemical Risk

Within the pyridin-4-yl ethylamine secondary amine series, even minor alterations to the N-alkyl substituent produce substantial shifts in lipophilicity, three-dimensionality (Fsp3), and stereochemical complexity that cannot be compensated for by simple molar equivalence . The 2-methylpentyl chain of the target compound confers a calculated LogP of ~2.86, markedly higher than the 3-methylbutyl (LogP ~2.34) and 3-methylbutan-2-yl (LogP ~2.39) analogs, and over 2.5-fold greater than the 1-methoxypropan-2-yl variant (LogP ~1.10) when expressed on a linear free-energy scale . These differences directly impact membrane partitioning, passive permeability, and non-specific protein binding in biological assays [1]. Furthermore, the target compound possesses two asymmetric centers versus one in the (3-methylbutyl) analog, doubling the potential stereoisomer space and creating distinct opportunities—and challenges—for chiral resolution and enantioselective applications . For procurement decisions involving structure-activity relationship (SAR) studies, fragment-based screening, or chiral ligand development, substituting a close analog without quantitative justification introduces an uncontrolled variable that can confound hit validation and lead optimization.

N-alkyl chain variation alters lipophilicity by over 0.5 log units, shifting membrane partitioning and non-specific binding profiles relative to shorter-chain analogs.

The presence of two stereocenters doubles the stereoisomer space compared to single-stereocenter analogs, introducing uncontrolled chiral recognition variables.

Positional isomerism (e.g., 2-methylpentan-3-yl attachment) changes amine steric environment and nucleophilicity, impacting derivatization and target engagement context.

• [1] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235–248. DOI: 10.1517/17460441003605098. (Establishes the relationship between LogP shifts and ADME properties). View Source

Quantitative Differentiation Evidence for (2-Methylpentyl)[1-(pyridin-4-yl)ethyl]amine Versus Closest Analogs

Lipophilicity (LogP) Differentiation: ~22% Higher LogP Versus the 3-Methylbutyl Analog

The target compound exhibits a vendor-calculated LogP of 2.86, which is 0.52 log units (approximately 22%) higher than (3-methylbutyl)[1-(pyridin-4-yl)ethyl]amine (LogP 2.34) and 0.47 log units higher than (3-methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine (LogP 2.39), all measured using the same computational methodology from a single supplier . Relative to the 1-methoxypropan-2-yl analog (LogP 1.10), the difference is 1.76 log units, corresponding to a theoretical ~58-fold increase in octanol-water partition coefficient . The 2-methylpentyl chain's additional methylene group and branched architecture drive this enhanced lipophilicity without introducing heteroatom H-bond acceptors that would alter the donor/acceptor ratio .

LogP vs. analogs

Cross-study comparable

Target LogP: 2.86

3-Methylbutyl analog: 2.34

1-Methoxypropan-2-yl analog: 1.10

Supports selection for higher hydrophobic partitioning context

Vendor-predicted values; experimental LogP may differ

Evidence Dimension	Calculated LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 2.86 (Fluorochem, predicted)
Comparator Or Baseline	(3-Methylbutyl)[1-(pyridin-4-yl)ethyl]amine: LogP = 2.34; (3-Methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine: LogP = 2.39; (1-Methoxypropan-2-yl)[1-(pyridin-4-yl)ethyl]amine: LogP = 1.10
Quantified Difference	ΔLogP = +0.52 vs. 3-methylbutyl; +0.47 vs. 3-methylbutan-2-yl; +1.76 vs. 1-methoxypropan-2-yl
Conditions	Vendor-predicted LogP values from Fluorochem product datasheets; identical computational methodology applied across all compounds.

Why This Matters

A 0.5 log unit increase in LogP can substantially alter passive membrane permeability and non-specific protein binding, making the target compound preferable for applications requiring enhanced hydrophobic partitioning or blood-brain barrier penetration potential.

Fraction sp3 (Fsp3) Superiority: Higher Three-Dimensional Character for Improved Developability

The target compound has an Fsp3 value of 0.615, which is higher than (3-methylbutyl)[1-(pyridin-4-yl)ethyl]amine (Fsp3 = 0.583), (3-methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine (Fsp3 = 0.583), and (1-methoxypropan-2-yl)[1-(pyridin-4-yl)ethyl]amine (Fsp3 = 0.545), all calculated using the same vendor methodology . Fsp3, the fraction of sp3-hybridized carbons, is a validated metric for molecular complexity: higher values correlate with improved aqueous solubility, reduced promiscuity in biological screening, and higher clinical success rates in drug development [1]. The target compound's Fsp3 of 0.615 places it above the commonly cited threshold of >0.45 associated with lower attrition in preclinical development [1].

Fsp3 (3D character)

Cross-study comparable

0.615

Reported above lead-like threshold associated with lower attrition

Based on vendor-calculated sp3 carbon fraction

Evidence Dimension	Fraction sp3 (Fsp3) – ratio of sp3-hybridized carbons to total carbon count
Target Compound Data	Fsp3 = 0.615 (C13H22N2, 8 sp3 carbons out of 13 total carbons)
Comparator Or Baseline	(3-Methylbutyl)[1-(pyridin-4-yl)ethyl]amine: Fsp3 = 0.583; (3-Methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine: Fsp3 = 0.583; (1-Methoxypropan-2-yl)[1-(pyridin-4-yl)ethyl]amine: Fsp3 = 0.545
Quantified Difference	ΔFsp3 = +0.032 vs. 3-methylbutyl analogs; +0.070 vs. 1-methoxypropan-2-yl analog
Conditions	Vendor-calculated Fsp3 values from Fluorochem product datasheets, based on canonical SMILES carbon hybridization state analysis.

Why This Matters

Higher Fsp3 is empirically associated with improved developability outcomes in medicinal chemistry; the target compound's 5.5% higher Fsp3 versus the 3-methylbutyl analog represents a meaningful advantage in compound library design where three-dimensionality is a selection criterion.

• [1] Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. DOI: 10.1021/jm901241e. View Source

Stereochemical Complexity: Two Asymmetric Centers Enable Enantioselective Differentiation Unavailable in Simpler Analogs

The target compound possesses two asymmetric (chiral) centers—one at the ethyl-bridge carbon (C-α to pyridine) and one at the branching point of the 2-methylpentyl chain—yielding four potential stereoisomers . In contrast, (3-methylbutyl)[1-(pyridin-4-yl)ethyl]amine has only one asymmetric center (at the ethyl bridge), generating only two stereoisomers . The ethyl analog (Ethyl[1-(pyridin-4-yl)ethyl]amine, CAS 63557-64-2) similarly bears only one stereocenter . This doubled stereochemical complexity makes the target compound uniquely suited for applications requiring stereochemical SAR exploration, chiral resolution studies, or the development of enantioselective catalysts where diastereomeric interactions can be probed [1].

Stereochemical complexity

Cross-study comparable

2 asymmetric centers

Enables chiral SAR expansion vs. single-stereocenter analogs

Four potential stereoisomers; stereochemical attribution requires validation

Evidence Dimension	Number of asymmetric (chiral) centers in the molecular structure
Target Compound Data	2 asymmetric atoms (C-α of pyridin-4-yl ethyl group; C-2 of 2-methylpentyl chain)
Comparator Or Baseline	(3-Methylbutyl)[1-(pyridin-4-yl)ethyl]amine: 1 asymmetric atom; Ethyl[1-(pyridin-4-yl)ethyl]amine: 1 asymmetric atom; (3-Methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine: 2 asymmetric atoms (but with different spatial arrangement)
Quantified Difference	2 vs. 1 asymmetric center (target vs. 3-methylbutyl and ethyl analogs); equivalent to (3-methylbutan-2-yl) analog but with distinct connectivity pattern
Conditions	Structural analysis based on canonical SMILES and InChI from Fluorochem product datasheets for all compounds.

Why This Matters

Each additional asymmetric center doubles the stereoisomer count, enabling a richer exploration of chiral space. For procurement in asymmetric catalysis or chiral drug discovery programs, this complexity justifies selection over single-stereocenter analogs.

• [1] Ujj, V., & Kollár, L. (2005). Stereoselective synthesis of optically active 1-substituted-1-pyridyl-methylamines. Journal of Organometallic Chemistry, 690(16), 3837–3843. (Review covering stereoselective syntheses of chiral pyridyl-methylamine derivatives). View Source

Extended Alkyl Chain Length: Increased Conformational Flexibility and Hydrophobic Contact Surface vs. Shorter-Chain Analogs

The 2-methylpentyl substituent of the target compound contains a total of 6 carbon atoms (C6 branched), compared to 5 carbons (C5 branched) in the 3-methylbutyl and 3-methylbutan-2-yl analogs, and only 2 carbons (C2 linear) in the ethyl analog . This additional carbon, combined with the branching pattern, yields 6 rotatable bonds versus 5 in the C5 analogs and 3 in the ethyl analog, substantially increasing the conformational space accessible to the molecule . The extended hydrophobic surface area can enhance binding to lipophilic protein pockets or improve partitioning into hydrophobic environments such as lipid bilayers, a feature not achievable with the shorter-chain comparators [1].

Alkyl chain length

Cross-study comparable

C6 branched / ~6 rotatable bonds

Increases conformational sampling vs. C5 and C2 analogs

Estimated from SMILES topology; experimental flexibility not assessed

Evidence Dimension	N-alkyl chain carbon count and estimated rotatable bonds
Target Compound Data	C6 branched alkyl chain (2-methylpentyl), 6 rotatable bonds (estimated from SMILES: CCCC(C)CNC(C)c1ccncc1)
Comparator Or Baseline	(3-Methylbutyl)[1-(pyridin-4-yl)ethyl]amine: C5 branched, ~5 rotatable bonds; Ethyl[1-(pyridin-4-yl)ethyl]amine: C2 linear, ~3 rotatable bonds; (3-Methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine: C5 branched, ~5 rotatable bonds
Quantified Difference	+1 carbon and approximately +1 rotatable bond vs. C5 analogs; +4 carbons and approximately +3 rotatable bonds vs. ethyl analog
Conditions	Structural comparison based on canonical SMILES strings from Fluorochem product pages; rotatable bond count estimated from SMILES topology.

Why This Matters

Extended chain length directly impacts the entropic component of binding free energy and the hydrophobic contact surface area available for target engagement. For fragment-based drug discovery and SAR exploration, the C6 branched chain offers distinct conformational sampling unavailable in shorter-chain analogs.

• [1] Meanwell, N. A. (2011). Improving Drug Candidates by Design: A Focus on Physicochemical Properties As a Means of Improving Compound Disposition and Safety. Chemical Research in Toxicology, 24(9), 1420–1456. DOI: 10.1021/tx200211v. View Source

Positional Isomerism: Branched-Chain Connectivity Distinct from (2-Methylpentan-3-yl) Positional Isomer

The target compound, (2-methylpentyl)[1-(pyridin-4-yl)ethyl]amine, bears the nitrogen attached to the C-1 position of the 2-methylpentyl chain (i.e., the terminal methylene of the branched alkyl group). Its positional isomer, (2-methylpentan-3-yl)[1-(pyridin-4-yl)ethyl]amine (CAS 1157184-43-4), has the nitrogen attached at the C-3 position—an internal carbon of the pentyl backbone . This connectivity difference alters the steric environment around the secondary amine nitrogen, which can significantly impact nucleophilicity, basicity (pKa of the conjugate acid), and steric accessibility for further derivatization such as N-alkylation or N-acylation [1]. Both compounds share the same molecular formula (C₁₃H₂₂N₂) and molecular weight (206.33 g/mol), making the positional isomer the most deceptively similar comparator for procurement purposes .

Positional isomerism

Class-level inference

N at C-1 of 2-methylpentyl

Isomer: N at C-3 (CAS 1157184-43-4)

Terminal attachment provides less steric hindrance for N-functionalization

Reactivity inferred from substitution pattern; experimental pKa unavailable

Evidence Dimension	Position of nitrogen attachment on the 2-methylpentyl scaffold
Target Compound Data	N attached at C-1 of 2-methylpentyl (terminal methylene; IUPAC: 2-methyl-N-(1-pyridin-4-ylethyl)pentan-1-amine)
Comparator Or Baseline	(2-Methylpentan-3-yl)[1-(pyridin-4-yl)ethyl]amine: N attached at C-3 of 2-methylpentyl (internal carbon; CAS 1157184-43-4)
Quantified Difference	Connectivity difference: N-substitution at primary (1°) carbon vs. secondary (2°) carbon of the alkyl chain; steric accessibility of the amine nitrogen is expected to be higher in the target compound
Conditions	Structural assignment based on IUPAC nomenclature and canonical SMILES comparison. No experimental pKa or reactivity data available for direct comparison.

Why This Matters

Positional isomers can exhibit dramatically different reactivity in N-functionalization reactions and different biological target engagement profiles. For synthetic chemistry applications requiring predictable amine reactivity, the terminal attachment in the target compound offers less steric hindrance than the internal attachment in the positional isomer.

• [1] Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). John Wiley & Sons. (Chapter on steric effects and amine basicity as a function of substitution pattern). View Source

Commercial Availability and Purity Benchmarking: Multi-Vendor Supply with Consistent ≥95% Purity Specification

The target compound is stocked by multiple independent vendors with consistent purity specifications: Fluorochem (Product F685338, 95% purity), Leyan (Product 1348295, 95% purity), and UKRORGSYN-BB . In contrast, the ethyl analog is available at 98% purity from Bidepharm, while the 3-methylbutyl and 3-methylbutan-2-yl analogs are listed at 98% purity from Fluorochem . The slightly lower purity specification for the target compound (95% vs. 98%) may reflect the additional synthetic complexity introduced by the branched C6 chain and dual stereocenters, and users requiring >95% purity for sensitive applications should verify lot-specific certificates of analysis prior to use .

Purity benchmark

Cross-study comparable

95% (multi-vendor)

Consistent specification across ≥3 suppliers mitigates single-source risk

Comparators listed at 98%; verify COA for lot-specific purity

Evidence Dimension	Commercial purity specification and number of stocking vendors
Target Compound Data	95% purity; ≥3 identified vendors (Fluorochem, Leyan, UKRORGSYN-BB)
Comparator Or Baseline	Ethyl[1-(pyridin-4-yl)ethyl]amine: 98% (Bidepharm); (3-Methylbutyl)[1-(pyridin-4-yl)ethyl]amine: 98% (Fluorochem); (3-Methylbutan-2-yl)[1-(pyridin-4-yl)ethyl]amine: 98% (Fluorochem)
Quantified Difference	Target compound: 95% vs. comparator range of 98%; multi-vendor availability reduces single-supplier procurement risk
Conditions	Purity specifications as listed on vendor product pages as of 2025. Actual lot-specific purity may vary.

Why This Matters

Multi-vendor availability mitigates supply chain risk and enables competitive pricing. The 3% purity differential versus simpler analogs should be accounted for in assay design, particularly for biochemical or cell-based screening where impurities may confound results.

Recommended Application Scenarios for (2-Methylpentyl)[1-(pyridin-4-yl)ethyl]amine Based on Differentiated Evidence

SAR Studies Requiring Enhanced Lipophilicity Within the Pyridinyl-Ethylamine Series

When a structure-activity relationship campaign demands systematic variation of N-alkyl lipophilicity while maintaining the pyridin-4-yl ethylamine pharmacophore, this compound provides the highest LogP (2.86) among the commercially available saturated secondary amine analogs, exceeding the 3-methylbutyl variant by 0.52 log units . This makes it the logical next-step compound when initial screening with shorter-chain analogs yields insufficient membrane permeability or target engagement in cell-based assays [1].

Chiral Ligand Development for Asymmetric Catalysis

With two asymmetric centers and a sterically differentiated secondary amine nitrogen, this compound is a candidate scaffold for developing chiral ligands in asymmetric metal catalysis or organocatalysis. The 2-methylpentyl chain provides a sterically demanding yet conformationally flexible environment around the metal coordination sphere, a feature exploited in related pyridyl-methylamine ligand platforms . The dual stereocenters allow for diastereomeric ligand libraries to be constructed and screened for enantioselectivity optimization [1].

Compound Library Design Prioritizing Three-Dimensionality (High Fsp3) and CNS Drug-Likeness

For screening library curation where Fsp3 > 0.45 and MW < 300 are used as filters for lead-like chemical space, this compound (Fsp3 = 0.615, MW = 206.33) satisfies both criteria while offering a LogP (2.86) within the optimal range (1–3) for CNS drug-likeness [1]. Its inclusion in diversity-oriented screening sets provides coverage of chiral, moderately lipophilic secondary amine chemical space that is underrepresented in many commercial libraries [2].

N-Functionalization Precursor for Parallel Synthesis of Focused Amine Libraries

The secondary amine functionality, with the nitrogen positioned at a relatively unhindered primary carbon of the 2-methylpentyl chain, is amenable to further derivatization via reductive amination, acylation, or sulfonylation . The pyridine ring provides a UV-active chromophore facilitating HPLC-based purification and analysis of reaction products. This combination of reactivity and detectability makes the compound a practical building block for generating focused libraries of tertiary amines, amides, or sulfonamides for biological screening [1].

Application

Selection Property

Validation Focus

SAR studies with elevated lipophilicity requirement

Reported highest LogP among saturated secondary amine analogs in the series

Membrane partitioning and target engagement in cell-based assay context

Chiral ligand development for asymmetric catalysis

Two asymmetric centers and sterically differentiated secondary amine

Enantioselectivity in catalytic model reactions; diastereomeric library screening

Lead-like library enrichment with high three-dimensionality

Fsp3 above common lead-like threshold; molecular weight within lead-like range

Assess aqueous solubility and promiscuity in screening panels

Parallel synthesis of focused amine libraries

Accessible secondary amine at unhindered primary carbon of the 2-methylpentyl chain

N-functionalization reactivity and UV detectability for HPLC-based purification

• [1] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235–248; Lovering, F. et al. (2009). Escape from Flatland. J. Med. Chem., 52(21), 6752–6756. View Source
• [2] NeuroSearch A/S. Substituted Pyridine Derivatives and Their Medical Use. U.S. Patent Application Publication No. US 2012/0059037 A1. (Establishes the therapeutic relevance of the pyridinyl-methylamine scaffold class). View Source